Methyl 2-amino-5-bromo-1,3-benzoxazole-7-carboxylate

• IUPAC Name: methyl 2-amino-5-bromo-1,3-benzoxazole-7-carboxylate
• InChI: InChI=1S/C9H7BrN2O3/c1-14-8(13)5-2-4(10)3-6-7(5)15-9(11)12-6/h2-3H,1H3,(H2,11,12)
• InChI Key: KPXSDEYSYMBUDY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CC(=C1)Br)N=C(O2)N
• Molecular Formula: C9H7BrN2O3
• Molecular Weight: 271.07 g/mol
• CAS No.: 1820704-53-7

Description

Methyl 2-amino-5-bromo-1,3-benzoxazole-7-carboxylate is a useful research compound. Its molecular formula is C9H7BrN2O3 and its molecular weight is 271.07. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Antagonists

• Application in CCR5 Antagonist Synthesis : A practical synthesis method for an orally active CCR5 antagonist was developed using Methyl 7-bromo-1-propyl-2,3-dihydro-1H-1-benzazepine-4-carboxylate, a derivative of Methyl 2-amino-5-bromo-1,3-benzoxazole-7-carboxylate. This method was established without chromatographic purification, suggesting a cost-effective approach (Ikemoto et al., 2005).

Anti-Inflammatory and Analgesic Properties

• Role in New Imidazothiazole Derivatives : this compound was involved in the synthesis of new carboxamides with potential anti-inflammatory and analgesic activities. These synthesized molecules showed significant cell viability and non-toxicity (Soyer Can et al., 2021).

Development of Fluorescent Probes

• Synthesis of Zinc Sensors : A study detailed an improved synthetic procedure to obtain derivatives of this compound for biologically relevant studies, specifically in developing zinc sensors (Wang & Pang, 2013).

Enantioselective Synthesis

• Enantioselective Synthesis of Oxazole Derivatives : High optical purity was achieved in the synthesis of a methyl oxazole-5-carboxylate derivative, showcasing the potential of this compound in precise, enantioselective synthesis (Magata et al., 2017).

Antimicrobial Activity

• Antimicrobial Applications : Novel benzoxazole derivatives synthesized from this compound exhibited antimicrobial activity, indicating its potential in developing new antimicrobial agents (Balaswamy et al., 2012).

Mechanism of Action

Target of Action

Benzoxazole derivatives, to which this compound belongs, have been known to exhibit a wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, and more .

Mode of Action

Benzoxazole derivatives are known to interact with biological receptors in the human body , which suggests that this compound may also interact with specific receptors or enzymes to exert its effects.

Biochemical Pathways

Given the broad range of biological activities exhibited by benzoxazole derivatives , it can be inferred that this compound may affect multiple biochemical pathways.

Result of Action

Benzoxazole derivatives have been reported to exhibit various biological activities, suggesting that this compound may have similar effects at the molecular and cellular level .